Cas no 2703762-49-4 (5-{3,9-diazabicyclo4.2.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{3,9-diazabicyclo4.2.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703762-49-4
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5615935
• PubChem ID: 165945888
• Update Time: 2025-11-07

5-{3,9-diazabicyclo4.2.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703762-49-4
• 5-{3,9-diazabicyclo[4.2.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33373897
• 5-{3,9-diazabicyclo4.2.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H22N4O4/c25-17-6-5-16(18(26)22-17)24-19(27)14-4-3-13(9-15(14)20(24)28)23-8-7-11-1-2-12(10-23)21-11/h3-4,9,11-12,16,21H,1-2,5-8,10H2,(H,22,25,26)
• InChI Key： FFSORZQDZZOCAN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CCC2CCC(C1)N2

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-{3,9-diazabicyclo4.2.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 5-{3,9-diazabicyclo[4.2.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703762-49-4)

The compound 5-{3,9-diazabicyclo[4.2.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703762-49-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic and isoindole-dione structural motifs, has garnered significant attention due to its potential applications in targeted protein degradation and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research has been the role of this compound as a proteolysis-targeting chimera (PROTAC). PROTACs are bifunctional molecules that facilitate the degradation of target proteins by recruiting E3 ubiquitin ligases. The structural complexity of 5-{3,9-diazabicyclo[4.2.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione allows it to effectively bind to both the target protein and the E3 ligase, thereby inducing ubiquitination and subsequent proteasomal degradation. Recent in vitro studies have demonstrated its efficacy in degrading oncogenic proteins such as BRD4 and ERα, highlighting its potential in treating cancers driven by these targets.

In addition to its role in protein degradation, this compound has also been investigated for its immunomodulatory properties. The 2,6-dioxopiperidin-3-yl moiety, a hallmark of immunomodulatory drugs (IMiDs), suggests potential applications in modulating immune responses. Preliminary data from animal models indicate that the compound can enhance T-cell activation and cytokine production, making it a candidate for combination therapies in immuno-oncology. Researchers are currently exploring its synergistic effects with checkpoint inhibitors and other immunotherapeutic agents.

Pharmacokinetic studies have revealed challenges associated with the compound's bioavailability and metabolic stability. Efforts to optimize its structure have led to the development of analogs with improved solubility and reduced off-target effects. For instance, modifications to the diazabicyclo[4.2.1]nonane ring have been shown to enhance blood-brain barrier penetration, opening new avenues for treating central nervous system (CNS) malignancies. These advancements underscore the importance of structure-activity relationship (SAR) studies in refining the therapeutic potential of this compound.

Despite these promising developments, several hurdles remain. The compound's complex synthesis and high production costs pose significant challenges for large-scale manufacturing. Additionally, its potential toxicity and off-target effects necessitate further investigation in clinical settings. Ongoing phase I trials aim to evaluate its safety profile and establish dosing regimens for future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-{3,9-diazabicyclo[4.2.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a multifaceted molecule with significant potential in targeted therapy and immunomodulation. Its unique structural features and mechanistic versatility make it a valuable tool for understanding disease pathways and developing novel treatments. Continued research and optimization will be crucial in unlocking its full therapeutic potential and addressing the current limitations.